BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Dimethyl 2-
propylmalonate (CAS 14035-96-2)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl 2-propylmalonate

Cat. No.: B082164

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl 2-propylmalonate, a key
chemical intermediate in organic synthesis, with a particular focus on its relevance in
pharmaceutical development. This document outlines its chemical and physical properties,
detailed synthesis protocols, and significant applications.

Core Compound Properties

Dimethyl 2-propylmalonate is a diester of malonic acid, characterized by the presence of a
propyl group on the a-carbon. It is a colorless to pale yellow liquid under standard conditions.[1]
Its versatile chemical nature makes it a valuable building block in the synthesis of more
complex molecules.

Table 1: Physicochemical Properties of Dimethyl 2-propylmalonate
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Property Value Reference
CAS Number 14035-96-2 [1]
Molecular Formula CsH1404 [1]
Molecular Weight 174.19 g/mol [1]

Boiling Point 204.4 °C at 760 mmHg

Density 1.037 g/cm3

Refractive Index 1.421

Flash Point 90.8 °C

Synthesis of Dimethyl 2-propylmalonate

The primary route for the synthesis of Dimethyl 2-propylmalonate is the malonic ester
synthesis. This classic organic reaction involves the alkylation of dimethyl malonate with a
suitable propyl halide.[1]

General Synthesis Workflow

The synthesis workflow involves the deprotonation of dimethyl malonate to form a nucleophilic
enolate, followed by an Sn2 reaction with a propyl halide.
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Synthesis Workflow Diagram

Detailed Experimental Protocol

The following is a representative experimental protocol for the synthesis of Dimethyl 2-

propylmalonate, adapted from established procedures for malonic ester alkylation.

Materials:

Dimethyl malonate

Sodium hydride (NaH) or Potassium carbonate (K2COs)
1-Bromopropane

Anhydrous solvent (e.g., THF, DMF)

Diethyl ether

Saturated aqueous ammonium chloride (NH4Cl) solution
Brine

Anhydrous magnesium sulfate (MgSOa)

Procedure:

To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add
the anhydrous solvent and the base (e.g., sodium hydride).

Cool the mixture in an ice bath and add dimethyl malonate dropwise with stirring.

Allow the mixture to stir at room temperature for a specified time to ensure complete
formation of the enolate.

Cool the reaction mixture again in an ice bath and add 1-bromopropane dropwise.

After the addition is complete, allow the reaction to warm to room temperature and then heat
to reflux for several hours, monitoring the reaction progress by TLC or GC.
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e Cool the reaction mixture to room temperature and quench by the slow addition of saturated
agueous NHa4Cl solution.

o Transfer the mixture to a separatory funnel and extract with diethyl ether.
e Wash the combined organic layers with water and then brine.

o Dry the organic layer over anhydrous MgSOu4, filter, and concentrate the solvent under
reduced pressure.

Purify the crude product by vacuum distillation to yield pure Dimethyl 2-propylmalonate.

Chemical Reactivity and Applications

Dimethyl 2-propylmalonate is a versatile intermediate that undergoes several important
chemical transformations.

Key Chemical Reactions

o Hydrolysis: Under acidic or basic conditions, the ester groups can be hydrolyzed to yield 2-
propylmalonic acid.[1]

o Decarboxylation: Upon heating, 2-propylmalonic acid readily decarboxylates to form
pentanoic acid.

o Further Alkylation: The remaining acidic proton on the a-carbon can be removed by a strong
base, allowing for the introduction of a second alkyl group.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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